molecular formula C10H11BrN2O B8308224 2-(3-bromo-4-methoxyphenyl)-4,5-dihydro-1H-imidazole

2-(3-bromo-4-methoxyphenyl)-4,5-dihydro-1H-imidazole

Cat. No.: B8308224
M. Wt: 255.11 g/mol
InChI Key: IAKNMGIDQGQNGW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(3-bromo-4-methoxyphenyl)-4,5-dihydro-1H-imidazole is a useful research compound. Its molecular formula is C10H11BrN2O and its molecular weight is 255.11 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H11BrN2O

Molecular Weight

255.11 g/mol

IUPAC Name

2-(3-bromo-4-methoxyphenyl)-4,5-dihydro-1H-imidazole

InChI

InChI=1S/C10H11BrN2O/c1-14-9-3-2-7(6-8(9)11)10-12-4-5-13-10/h2-3,6H,4-5H2,1H3,(H,12,13)

InChI Key

IAKNMGIDQGQNGW-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=C(C=C1)C2=NCCN2)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 3-bromo-4-methoxybenzonitrile (1 g, 4.72 mmol) in 10 mL of ethane-1,2-diamine was added sulfur (0.121 g, 3.77 mmol) and the mixture was heated at 110° C. overnight. The mixture was cooled, quenched with water and extracted with ethyl acetate. The organic layer was washed with water and brine (25 mL each), dried over sodium sulfate, filtered, and concentrated to afford the title compound. LCMS: 257 (M+2)+.
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
0.121 g
Type
reactant
Reaction Step One
Quantity
10 mL
Type
reactant
Reaction Step One

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